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Compound of Interest

Compound Name: 4-Fluorobenzoic acid-13C6

Cat. No.: B15143548 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, step-by-step procedures for the safe disposal of 4-
Fluorobenzoic acid-13C6.

Immediate Safety and Handling Precautions:

Prior to disposal, it is crucial to handle 4-Fluorobenzoic acid-13C6 with appropriate personal

protective equipment (PPE). This compound is categorized as a skin and eye irritant.[1][2][3]

Ensure that you wear protective gloves, safety glasses, and a lab coat.[2][3] All handling should

be performed in a well-ventilated area, such as a fume hood, to avoid inhalation.[1][3]

Disposal Protocol
The primary method for the disposal of 4-Fluorobenzoic acid-13C6 is to treat it as hazardous

chemical waste. It should not be disposed of in regular trash or washed down the drain.[1]

Step 1: Segregation and Collection

Place all waste solid 4-Fluorobenzoic acid-13C6 and any materials contaminated with it

(e.g., weighing paper, contaminated gloves, or paper towels) into a designated, sealable,

and clearly labeled hazardous waste container.[1]

The container should be made of a material compatible with the chemical.
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Step 2: Labeling

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "4-
Fluorobenzoic acid-13C6".

Include the date of accumulation and the specific hazards (e.g., "Irritant").

Step 3: Storage

Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away

from incompatible materials such as strong oxidizing agents.[3][4]

Ensure the storage area is secure and accessible only to authorized personnel.

Step 4: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal company to arrange for pickup and proper disposal.[1]

Follow all institutional and local regulations for hazardous waste disposal.

In the event of a spill, contain the spill, then sweep the solid material into a suitable container

for disposal.[3] Avoid creating dust.[3] Ensure the area is then cleaned in accordance with your

laboratory's standard operating procedures for chemical spills.

Quantitative Data Summary
Property Value Source

Melting Point 182-184 °C [1]

Isotopic Enrichment ≥99% 13C [5]

Purity ≥98% [5]

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 4-Fluorobenzoic acid-13C6.
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Disposal Workflow for 4-Fluorobenzoic acid-13C6
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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